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Compound of Interest
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Cat. No.: B15621556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC8732 is a potent and selective second-generation degrader of the histone

methyltransferase NSD2.[1][2][3] It represents a significant advancement in the field of targeted

protein degradation, offering a powerful tool for studying the biological functions of NSD2 and

exploring its therapeutic potential in various cancers, including multiple myeloma and acute

lymphoblastic leukemia.[1] UNC8732 operates through a unique mechanism of action. After

entering the cell, its primary alkyl amine group is metabolized into a reactive aldehyde species.

[4][5][6][7][8] This aldehyde then engages with a specific cysteine residue (C326) on FBXO22,

a substrate recognition component of the SCF (Skp1-Cul1-F-box) E3 ubiquitin ligase complex.

[4][5][6][7][8][9] This induced proximity between NSD2 and the E3 ligase machinery leads to

the polyubiquitination of NSD2, marking it for degradation by the proteasome.[5] The

subsequent decrease in NSD2 levels results in a global reduction of its catalytic product,

dimethylated histone H3 at lysine 36 (H3K36me2).[3]

These application notes provide detailed protocols for performing dose-response experiments

with UNC8732 to characterize its effects on cell viability, apoptosis, and target protein

degradation.

Mechanism of Action: UNC8732 Signaling Pathway
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Cell Viability Assay Workflow
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Apoptosis Assay Workflow
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Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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